N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide

• IUPAC Name: N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide
• InChI: InChI=1S/C16H12FNO2/c1-3-11-5-4-6-12(9-11)18-16(19)14-8-7-13(20-2)10-15(14)17/h1,4-10H,2H3,(H,18,19)
• InChI Key: UZDATWUIGWDAEU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2=CC=CC(=C2)C#C)F
• Molecular Formula: C16H12FNO2
• Molecular Weight: 269.27 g/mol

Description

N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide, also known as EFMB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. EFMB is a small molecule inhibitor that has been shown to have promising effects on various biological processes, making it a valuable tool for studying cellular mechanisms and developing new therapies.

Mechanism of Action

N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide works by inhibiting the activity of a specific enzyme called fatty acid amide hydrolase (FAAH), which is involved in the breakdown of endocannabinoids. Endocannabinoids are naturally occurring compounds in the body that have been shown to have various physiological functions, including pain relief and inflammation reduction. By inhibiting FAAH, N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide increases the levels of endocannabinoids in the body, leading to the observed biological effects.
Biochemical and Physiological Effects:
N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell proliferation, induction of apoptosis (programmed cell death), and reduction of inflammation. N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide has also been found to have analgesic effects, making it a potential therapeutic agent for pain management.

Advantages and Limitations for Lab Experiments

N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide has several advantages as a research tool, including its high potency, selectivity, and specificity for FAAH inhibition. N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide is also relatively easy to synthesize and has a long shelf life, making it a cost-effective compound for research purposes. However, N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide has some limitations, including its potential toxicity and the need for further studies to fully understand its biological effects.

Future Directions

There are several future directions for N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide research, including the development of new N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide analogs with improved potency and selectivity. N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide could also be used in combination with other therapeutic agents to enhance their efficacy. Further studies are needed to fully understand the biological effects of N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide and its potential applications in various disease models. Overall, N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide has the potential to be a valuable tool for medical research and drug development.

Synthesis Methods

N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide can be synthesized using a multistep process that involves the reaction of 3-ethynylaniline with 2-fluoro-4-methoxybenzoyl chloride, followed by further reactions to form the final product. The synthesis of N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide has been optimized to produce high yields and purity, making it a reliable and cost-effective compound for research purposes.

Scientific Research Applications

N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. N-(3-ethynylphenyl)-2-fluoro-4-methoxybenzamide has also been found to have anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis.